2-[3-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)pyrrolidin-1-yl]pyridine-3-carbonitrile

• IUPAC Name: 2-[3-[[6-(trifluoromethyl)pyridin-2-yl]oxymethyl]pyrrolidin-1-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C17H15F3N4O/c18-17(19,20)14-4-1-5-15(23-14)25-11-12-6-8-24(10-12)16-13(9-21)3-2-7-22-16/h1-5,7,12H,6,8,10-11H2
• InChI Key: PTOYMLCJABEHEJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1COC2=CC=CC(=N2)C(F)(F)F)C3=C(C=CC=N3)C#N
• Molecular Formula: C17H15F3N4O
• Molecular Weight: 348.32 g/mol
• CAS No.: 2548993-00-4

Description

Trifluoromethylpyridine (TFMP) and its intermediates are important ingredients for the development of agrochemical and pharmaceutical compounds. They are characterized by the presence of a fluorine atom and a pyridine in their structure, which are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Synthesis Analysis

The synthesis of TFMP derivatives is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular structure of TFMP contains three fluorine atoms, a methyl group (a unit made of a hydrogen atom and three carbon atoms), and a ring-shaped carbon-containing structure known as pyridine.

Chemical Reactions Analysis

The chemical reactions involving TFMP derivatives depend on the specific compound and its intended use. For example, 2,3-dichloro-5-(trifluoromethyl)pyridine (2,3,5-DCTF), a TFMP derivative, is used in the production of several crop-protection products.

Physical and Chemical Properties Analysis

The physical and chemical properties of TFMP derivatives are influenced by the presence of a fluorine atom and a pyridine in their structure. These elements are thought to bestow many of the distinctive properties observed in this class of compounds.

Mechanism of Action

The mechanism of action of TFMP derivatives can vary widely depending on the specific compound and its application. In general, the unique physicochemical properties of the fluorine atom and the characteristics of the pyridine moiety contribute to the biological activities of these compounds.

Future Directions

The demand for TFMP derivatives has been increasing steadily over the years, particularly in the agrochemical and pharmaceutical industries. As such, future research will likely continue to explore the synthesis and applications of these compounds.